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Compound of Interest

Compound Name: Alboctalol

cat. No.: B15138272

Alboctalol: An In-Depth Technical Analysis

For Researchers, Scientists, and Drug Development Professionals

Alboctalol, a natural phenolic compound isolated from the wood of Morus australis, presents a
complex and intriguing chemical architecture.[1] This technical guide provides a comprehensive
overview of the current scientific understanding of Alboctalol, focusing on its chemical
structure, and known biological properties. While extensive research on its pharmacological
profile and mechanism of action is still emerging, this document consolidates the available data
to serve as a foundational resource for researchers in the fields of natural product chemistry,
pharmacology, and drug discovery.

Chemical Structure and Identification

Alboctalol is a polyphenolic compound with a complex tetracyclic core. Its precise chemical
identity has been established through spectroscopic analysis, and it is formally named 4,4'-
((1S,2R,3R)-2-(3,5-dihydroxyphenyl)-6,8-dihydroxy-1,2,3,4-tetrahydronaphthalene-1,3-
diyl)bis(benzene-1,3-diol).

Table 1: Chemical Identification of Alboctalol
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Identifier Value

4,4'-((1S,2R,3R)-2-(3,5-dihydroxyphenyl)-6,8-
IUPAC Name dihydroxy-1,2,3,4-tetrahydronaphthalene-1,3-
diyl)bis(benzene-1,3-diol)

CAS Number 62394-00-7

Molecular Formula C28H240s

Molecular Weight 488.49 g/mol

InChl Key QQGGCAFWTCETPD-QBMXVRPASA-N

OC1=C2--INVALID-LINK----INVALID-LINK--

SMILES Strin
I C5=C(0)C=C(0)C=C5C2=CC=C1

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Alboctalol, such as melting
point, boiling point, and pKa values, are not extensively reported in the available scientific
literature. The solubility of Alboctalol has not been quantitatively determined in various
solvents. As a polyphenolic compound, it is expected to exhibit poor solubility in water and
better solubility in organic solvents like methanol, ethanol, and DMSO.

Table 2: Physicochemical Properties of Alboctalol

Property Value

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Biological Activity and Pharmacological Profile
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The primary biological activity reported for Alboctalol is its weak cytotoxicity against P-388
murine leukemia cells.[1] This finding suggests a potential, albeit modest, anti-proliferative
effect that warrants further investigation.

Mechanism of Action

The precise molecular mechanism underlying the cytotoxic activity of Alboctalol has not been
elucidated. Further studies are required to identify its cellular targets and the signaling
pathways it may modulate.

Pharmacodynamics and Pharmacokinetics

There is currently no available information regarding the pharmacodynamic and
pharmacokinetic properties of Alboctalol. Key parameters such as absorption, distribution,
metabolism, and excretion (ADME) have not been determined.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Alboctalol can be
inferred from studies on other natural products isolated from Morus species. A general workflow
for such a process is outlined below.

Structure Elucidation
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A generalized workflow for the isolation and biological evaluation of Alboctalol.

A detailed protocol for a cytotoxicity assay, such as the MTT assay, would be necessary to
guantitatively assess the anti-proliferative effects of Alboctalol.

MTT Assay Protocol:
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Cell Culture: P-388 cells are cultured in an appropriate medium (e.g., RPMI-1640)
supplemented with fetal bovine serum and antibiotics, and maintained in a humidified
incubator at 37°C with 5% COs-.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
adhere overnight.

Compound Treatment: Alboctalol, dissolved in a suitable solvent (e.g., DMSO), is added to
the wells at various concentrations. Control wells receive the solvent alone.

Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is
added to each well and incubated for 3-4 hours, allowing viable cells to reduce the yellow
MTT to purple formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,
acidified isopropanol or DMSO).

Absorbance Measurement: The absorbance of each well is measured using a microplate
reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The percentage of cell viability is calculated relative to the control, and the
ICso0 value (the concentration of the compound that inhibits cell growth by 50%) is
determined.

Signaling Pathways

Due to the limited research on Alboctalol's mechanism of action, there are no specifically
described signaling pathways that it is known to modulate. Given its phenolic structure, it is
plausible that it could interact with various cellular signaling cascades, but this remains
speculative without further experimental evidence.

Future Directions

The existing data on Alboctalol provides a starting point for more in-depth research. Future
studies should focus on:
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o Total Synthesis: The chemical synthesis of Alboctalol would provide a reliable source of the
compound for further studies and allow for the generation of analogs to explore structure-
activity relationships.

o Elucidation of Mechanism of Action: Investigating the molecular targets of Alboctalol is
crucial to understanding its biological effects. This could involve techniques such as affinity
chromatography, proteomics, and genetic screening.

» Broader Biological Screening: Evaluating the activity of Alboctalol in a wider range of
biological assays, including other cancer cell lines, antiviral assays, and anti-inflammatory
assays, could reveal novel therapeutic applications.

o Pharmacokinetic Profiling: Determining the ADME properties of Alboctalol is essential for
assessing its potential as a drug candidate.

In conclusion, Alboctalol is a structurally interesting natural product with preliminary evidence
of biological activity. However, a significant amount of research is still required to fully
understand its chemical and pharmacological properties and to determine its therapeutic
potential. This guide serves to highlight the current knowledge gaps and to encourage further
scientific inquiry into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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